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Compound of Interest |

Tert-butyl
Compound Name: octahydrocyclopenta[c]pyrrol-4-

ylcarbamate

Cat. No.: B062035

Technical Guide: Tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate is a heterocyclic organic compound
that belongs to the class of carbamates. Its structure features a fused bicyclic system
consisting of a cyclopentane ring and a pyrrolidine ring, with a tert-butoxycarbonyl (Boc)
protecting group attached to an amino function. This compound is primarily utilized as a
building block or intermediate in the synthesis of more complex molecules, particularly in the
field of medicinal chemistry and drug discovery. The Boc protecting group makes it a valuable
synthon for introducing the octahydrocyclopenta[c]pyrrole moiety in a controlled manner during

multi-step synthetic sequences.

Chemical and Physical Properties

A summary of the known chemical and physical properties of tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate is provided below. It is important to note that
several stereoisomers of this compound exist, and properties may vary between them. The
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data presented here primarily corresponds to the general structure and the most commonly

cited CAS numbers.

lentif | | :

Property

Value

Reference

IUPAC Name

tert-butyl N-(1,2,3,3a,4,5,6,6a-
octahydrocyclopenta[c]pyrrol-

4-yl)carbamate

[1]

Synonyms

(octahydrocyclopenta[c]pyrrol-
4-yl)carbamic acid tert-butyl
ester, N-tert-butyl-N-
{octahydrocyclopenta[c]pyrrol-

4-yl}carbamate

[2]

CAS Number

185693-12-3 (for the general

structure)

[1]2]

1228030-08-7 (for a specific
stereoisomer mixture: tert-butyl
(3aR,4S,6aS)-
octahydrocyclopentalc]pyrrol-
4-ylcarbamate compound with
tert-butyl (3aS,4R,6aR)-
octahydrocyclopentalc]pyrrol-
4-ylcarbamate (1:1))

Molecular Formula

C12H22N202

[2]

Molecular Weight

226.32 g/mol

[2]

Physical Form

Solid, Off-white powder

Physicochemical Data
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Property Value Notes Reference
Density 1.07 g/cm3 Calculated [2]
Polar Surface Area
50.4 A2 Calculated [2]
(PSA)
logP (XLogP3) 2.22880 Calculated [2]
] ] ) Experimental data not
Melting Point Not available o
found in literature.
- ) ] Experimental data not
Boiling Point Not available

found in literature.

Quialitative data.
- ) Specific solubility in
Solubility Insoluble in water . _ [4]
organic solvents is not

well-documented.

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, IR, and mass spectra for tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate are not readily available in the public domain.
Commercial suppliers may provide this data upon request for specific batches of the
compound.[1][5]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate are not extensively documented in publicly
accessible literature. The compound is often cited as a commercially available intermediate in
patent literature for the synthesis of more complex pharmaceutical agents, without detailed
procedures for its own preparation.

A general approach to the synthesis of such a molecule would involve the Boc-protection of the
corresponding amine, octahydrocyclopenta[c]pyrrol-4-amine.

General Protocol for Boc Protection of an Amine

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/produce/pr2503041700-octahydrocyclopentacpyrrol-4-ylcarbamic-acid-tert-butyl-ester.html
https://www.echemi.com/produce/pr2503041700-octahydrocyclopentacpyrrol-4-ylcarbamic-acid-tert-butyl-ester.html
https://www.echemi.com/produce/pr2503041700-octahydrocyclopentacpyrrol-4-ylcarbamic-acid-tert-butyl-ester.html
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://synhet.com/products/CAS-185693-12-3
https://m.chemicalbook.com/SpectrumEN_1228030-08-7_HNMR.htm
https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This is a generalized procedure and would require optimization for the specific substrate.

Materials:

Octahydrocyclopenta[c]pyrrol-4-amine (or its salt)
Di-tert-butyl dicarbonate (Bocz0)
A suitable base (e.g., triethylamine, sodium bicarbonate)

A suitable solvent (e.g., dichloromethane, tetrahydrofuran, 1,4-dioxane, water)

Procedure:

Dissolve the amine in the chosen solvent.
Add the base to the solution.

Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture
at room temperature or 0 °C.

Stir the reaction mixture for a specified time (typically a few hours to overnight) and monitor
the reaction progress by a suitable technique (e.g., TLC or LC-MS).

Upon completion, quench the reaction (e.g., with water or a mild acid).
Extract the product with an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2SOa4 or MgSOa),
and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography or
recrystallization, to yield the pure tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate.

Biological Activity and Signaling Pathways

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

There is no information available in the scientific literature to suggest that tert-butyl
octahydrocyclopenta[c]pyrrol-4-ylcarbamate has any specific biological activity or is
involved in any signaling pathways. Its primary role appears to be that of a synthetic
intermediate in the preparation of biologically active molecules.

Visualizations
General Synthetic Workflow for Boc Protection

Click to download full resolution via product page

Caption: General workflow for the synthesis of a Boc-protected amine.

Safety, Handling, and Storage
Hazard Identification

e GHS Pictogram: GHSO07 (Exclamation Mark)
 Signal Word: Warning
e Hazard Statements:

o H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://www.benchchem.com/product/b062035?utm_src=pdf-body
https://www.benchchem.com/product/b062035?utm_src=pdf-body-img
https://www.echemi.com/produce/pr2503041700-octahydrocyclopentacpyrrol-4-ylcarbamic-acid-tert-butyl-ester.html
https://www.echemi.com/produce/pr2503041700-octahydrocyclopentacpyrrol-4-ylcarbamic-acid-tert-butyl-ester.html
https://www.echemi.com/produce/pr2503041700-octahydrocyclopentacpyrrol-4-ylcarbamic-acid-tert-butyl-ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ Prevention:

(¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

[¢]

P264: Wash skin thoroughly after handling.[2]

[¢]

P271: Use only outdoors or in a well-ventilated area.[2]

[e]

P280: Wear protective gloves/eye protection/face protection.[2]
» Response:
o P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P312: Call a POISON CENTER or doctor/physician if you feel unwell.

o Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]
o P405: Store locked up.[2]

e Disposal:

o P501: Dispose of contents/container in accordance with local regulations.[2]

Handling and Storage

» Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and
eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust and
aerosols.[2]
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o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[2] Stable
under recommended storage conditions.[4][6] Incompatible with strong oxidizing agents.[4]

[6]

Conclusion

Tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate is a valuable synthetic intermediate,
particularly for the introduction of the octahydrocyclopenta[c]pyrrole scaffold in drug discovery
programs. While its basic chemical identifiers and some calculated properties are known, there
is a notable lack of publicly available, detailed experimental data regarding its physicochemical
properties, spectroscopic characterization, and synthesis. Furthermore, there is no evidence to
date of any intrinsic biological activity. Researchers and drug development professionals should
consider this compound as a building block and may need to perform their own
characterization and synthesis optimization based on general chemical principles. Standard
laboratory safety precautions for handling irritant chemicals should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tert-butyl octahydrocyclopenta[c]pyrrol-4-ylcarbamate
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062035#tert-butyl-octahydrocyclopenta-c-pyrrol-4-
ylcarbamate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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